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Compound of Interest

Compound Name: Iclaprim

Cat. No.: B1674355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for determining the minimum inhibitory

concentration (MIC) of iclaprim, a diaminopyrimidine antibiotic, against various bacterial

isolates. The primary method described is broth microdilution, adhering to the guidelines

established by the Clinical and Laboratory Standards Institute (CLSI).

Introduction
Iclaprim is a bacterial dihydrofolate reductase (DHFR) inhibitor with potent activity against a

range of Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus

(MRSA) and vancomycin-intermediate S. aureus (VISA). It also shows activity against

Streptococcus pneumoniae, including penicillin-resistant strains. Accurate and reproducible

MIC testing is crucial for in vitro characterization, surveillance studies, and clinical trial support.

The standardized broth microdilution method is the recommended procedure for determining

iclaprim MICs.[1]

Quantitative Data Summary
Table 1: CLSI Quality Control (QC) Ranges for Iclaprim
MIC Testing
The following table outlines the acceptable MIC ranges for iclaprim against standard ATCC®

quality control strains as recommended by the Clinical and Laboratory Standards Institute
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(CLSI). All quality control testing should yield MICs within these specified ranges to ensure the

validity of the experimental results.

Quality Control
Strain

ATCC® No. Medium

CLSI-
Recommended
Iclaprim MIC Range
(µg/mL)

Staphylococcus

aureus
29213

Cation-Adjusted

Mueller-Hinton Broth

(CAMHB)

0.03 - 0.12

Enterococcus faecalis 29212

Cation-Adjusted

Mueller-Hinton Broth

(CAMHB)

Not yet established

Streptococcus

pneumoniae
49619

Cation-Adjusted

Mueller-Hinton Broth

with 2.5-5% Lysed

Horse Blood

Not yet established

Haemophilus

influenzae
49247

Haemophilus Test

Medium (HTM)
Not yet established

Escherichia coli 25922

Cation-Adjusted

Mueller-Hinton Broth

(CAMHB)

Not yet established

Note: While specific CLSI QC ranges for E. faecalis, S. pneumoniae, H. influenzae, and E. coli

for iclaprim are not yet publicly established in the provided search results, it is imperative to

follow the most current CLSI M100 document for any updates. The QC ranges for iclaprim
were first approved by CLSI and published in M100-S17 (2007).[1][2]

Table 2: Iclaprim MIC Dilution Range for Testing
The following concentration range is recommended for determining the MIC of iclaprim against

clinical isolates.
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Antibiotic Concentration Range (µg/mL)

Iclaprim 0.002 - 128

This range can be adjusted based on the expected susceptibility of the organisms being tested.

[3]

Experimental Protocols
Broth Microdilution MIC Testing Protocol (as per CLSI
M07)
This protocol outlines the steps for performing the broth microdilution method to determine the

MIC of iclaprim.

Materials:

Iclaprim analytical standard

Sterile 96-well microtiter plates

Cation-Adjusted Mueller-Hinton Broth (CAMHB)

Haemophilus Test Medium (HTM) for H. influenzae

Lysed horse blood (for S. pneumoniae)

Sterile saline or broth for inoculum preparation

0.5 McFarland turbidity standard

Bacterial isolates to be tested

ATCC® quality control strains

Sterile pipette tips and multichannel pipettors

Incubator (35°C ± 2°C)
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Plate reader or manual reading mirror

Procedure:

Preparation of Iclaprim Stock Solution:

Prepare a stock solution of iclaprim at a concentration of at least 1280 µg/mL in a suitable

solvent (e.g., sterile deionized water or as recommended by the manufacturer).

Further dilutions are made in the appropriate sterile broth medium.

Preparation of Microtiter Plates:

Perform serial two-fold dilutions of the iclaprim stock solution in the appropriate broth

medium directly in the 96-well microtiter plates.

The final volume in each well after inoculation will be 100 µL. Therefore, prepare 50 µL of

each 2x concentrated iclaprim dilution.

The typical final concentration range to be tested is 0.002 to 128 µg/mL.[3]

Include a growth control well (broth and inoculum, no antibiotic) and a sterility control well

(broth only) for each isolate tested.

Inoculum Preparation:

From a fresh (18-24 hour) agar plate, select 3-5 well-isolated colonies of the test

organism.

Transfer the colonies to a tube of sterile saline or broth.

Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard. This

corresponds to approximately 1-2 x 10⁸ CFU/mL.

Within 15 minutes of preparation, dilute the standardized inoculum in the appropriate broth

to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well after

inoculation. This typically involves a 1:100 dilution followed by the addition of 50 µL of this

diluted inoculum to 50 µL of the antibiotic solution in the microtiter plate.
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Inoculation of Microtiter Plates:

Using a multichannel pipettor, inoculate each well of the microtiter plate with 50 µL of the

final diluted inoculum suspension.

The final volume in each well should be 100 µL.

Incubation:

Cover the microtiter plates with a lid to prevent evaporation.

Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air for non-fastidious

organisms like S. aureus and E. faecalis.

For S. pneumoniae, incubate in an atmosphere of 5% CO₂.

For H. influenzae, incubate in ambient air.

Reading the MIC:

Following incubation, examine the plates for bacterial growth. The MIC is the lowest

concentration of iclaprim that completely inhibits visible growth of the organism as

detected by the naked eye.

A reading mirror or a microplate reader can be used to facilitate the reading of the MIC

endpoints.

Quality Control:

On each day of testing, set up MIC plates for the appropriate ATCC® quality control

strains.

The resulting MIC values for the QC strains must fall within the established acceptable

ranges (see Table 1) for the test results to be considered valid.[3]

Specific Media Requirements:
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Staphylococcus aureus and Enterococcus faecalis: Cation-Adjusted Mueller-Hinton Broth

(CAMHB).

Streptococcus pneumoniae: Cation-Adjusted Mueller-Hinton Broth supplemented with 2.5-

5% lysed horse blood.[3]

Haemophilus influenzae: Haemophilus Test Medium (HTM).[3]
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Caption: Workflow for Iclaprim Broth Microdilution MIC Testing.
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Caption: Mechanism of Action of Iclaprim.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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